Cas no 2171718-39-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid
• CAS No: 2171718-39-9
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6184298
• PubChem ID: 165543564
• Update Time: 2025-08-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid
• EN300-1484990
• 2171718-39-9
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-4-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C28H30N2O5/c1-3-8-24(25(31)30-28(26(32)33)15-13-18(2)14-16-28)29-27(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h1,4-7,9-12,18,23-24H,8,13-17H2,2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PEPBIOFJIFFWIE-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)CC1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2171718-39-9)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2171718-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pent-4-ynamido linker, has shown promise in various applications, ranging from peptide synthesis to drug discovery. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in peptide chemistry. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), plays a pivotal role in the stability and reactivity of the molecule. Advances in synthetic methodologies have enabled the efficient incorporation of this compound into complex peptide sequences, facilitating the development of new bioactive peptides.

In addition to its utility in peptide synthesis, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways, making it a candidate for drug development. For instance, its structural similarity to certain natural substrates has prompted investigations into its role as an enzyme inhibitor or activator. These findings open new avenues for the design of targeted therapies for diseases such as cancer and metabolic disorders.

The pharmacological properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid are also under scrutiny. Recent in vitro and in vivo studies have explored its pharmacokinetics, toxicity, and bioavailability. These studies are essential for understanding the compound's potential as a therapeutic agent. Early results indicate favorable pharmacokinetic profiles, with moderate bioavailability and low toxicity, suggesting its suitability for further preclinical development. However, more comprehensive studies are needed to fully elucidate its mechanisms of action and therapeutic potential.

Beyond its direct applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid has been employed as a building block in the development of novel drug delivery systems. Its unique chemical properties, such as the presence of an alkyne group, allow for click chemistry-based modifications, enabling the creation of targeted drug conjugates. This approach has been particularly valuable in the field of oncology, where targeted delivery of chemotherapeutic agents can enhance efficacy and reduce side effects.

In conclusion, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2171718-39-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and therapeutic applications underscore its potential as a valuable tool in drug discovery and development. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its utility in novel therapeutic strategies. The continued investigation of this compound is expected to yield significant contributions to the field, paving the way for innovative treatments and improved patient outcomes.